Cas no 1286761-92-9 (4-Methylbenzenesulfonate;[(2S)-1-(trifluoromethoxy)butan-2-yl]azanium)

• Product Name: 4-Methylbenzenesulfonate;[(2S)-1-(trifluoromethoxy)butan-2-yl]azanium
• CAS No: 1286761-92-9
• MF: C₁₂H₁₈F₃NO₄S
• MW: 329.335833072662
• CID: 4692904
• Update Time: 2023-08-15

4-Methylbenzenesulfonate;[(2S)-1-(trifluoromethoxy)butan-2-yl]azanium Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzenesulfonate;[(2S)-1-(trifluoromethoxy)butan-2-yl]azanium

• Inchi： 1S/C7H8O3S.C5H10F3NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-4(9)3-10-5(6,7)8/h2-5H,1H3,(H,8,9,10);4H,2-3,9H2,1H3/t;4-/m.0/s1
• InChI Key： ZHEUMDQHZAJYOE-VWMHFEHESA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].FC(OC[C@H](CC)[NH3+])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 102